Cas no 6631-42-1 (2-Benzoxazolamine,N-phenyl-)

2-Benzoxazolamine,N-phenyl- structure
2-Benzoxazolamine,N-phenyl- structure
Product Name:2-Benzoxazolamine,N-phenyl-
CAS No:6631-42-1
MF:C13H10N2O
MW:210.23130273819
CID:524222
Update Time:2026-04-29

2-Benzoxazolamine,N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoxazolamine,N-phenyl-
    • [(4aR,6R,7R,7aR)-6-[4-(butanoylamino)-2-oxopyrimidin-1-yl]-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate
    • N-PHENYL-1,3-BENZOXAZOL-2-AMINE
    • (4ar,6r,7r,7ar)-6-[4-(butanoylamino)-2-oxopyrimidin-1(2h)-yl]-2-hydroxy-2-oxidotetrahydro-4h-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl butanoate
    • (benzoxazol-2-yl)-(phenyl)-amine
    • 2-phenylaminobenzoxazole
    • AC1L2O25
    • AR-1A5486
    • benzoxazol-2-yl-phenyl-amine
    • BRN 0731
    • CTK8E0389
    • Dibutyryl cyclic 3',5'-cytidine monophosphate
    • Dibutyryl cyclic-3',5'-cytidine monophosphate
    • KST-1A7259
    • N-phenyl-2-aminobenzoxazole
    • N-phenylbenzo[d]oxazol-2-amine

Computed Properties

  • Exact Mass: 210.0794
  • Monoisotopic Mass: 210.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.269
  • Boiling Point: 349.4°Cat760mmHg
  • Flash Point: 165.1°C
  • Refractive Index: 1.697
  • PSA: 38.06
  • LogP: 3.64440
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